Cas no 7250-71-7 (3-phenoxypropylene di(acetate))

3-phenoxypropylene di(acetate) structure
7250-71-7 structure
Product name:3-phenoxypropylene di(acetate)
CAS No:7250-71-7
MF:C13H16O5
MW:252.26314
CID:977239
PubChem ID:95697

3-phenoxypropylene di(acetate) Chemical and Physical Properties

Names and Identifiers

    • 3-phenoxypropylene di(acetate)
    • PHENYLGLYCERYL ETHER DIACETATE
    • 1,2-Propanediol, 3-phenoxy-, diacetate
    • 1-Phenyl ether-2,3-diacetate glycerol
    • 3-Phenoxy-1,2-propanediol diacetate
    • 3-phenoxypropane-1,2-diyl diacetate
    • AI3-07927
    • BRN 1981828
    • Glycerol phenyl ether diacetate
    • NSC 30150
    • 1,2-PROPANEDIOL, 3-PHENOXY-, 1,2-DIACETATE
    • AKOS025295715
    • 4-06-00-00591 (Beilstein Handbook Reference)
    • WLN: 1VO1YOV1&1OR
    • 1,1'-(1-(Phenoxymethyl)-1,2-ethanediyl) diacetate
    • DTXSID101032473
    • SCHEMBL6360882
    • 7250-71-7
    • EINECS 230-661-2
    • NS00044398
    • UNII-ZL62PTX2EN
    • (2-acetyloxy-3-phenoxypropyl) acetate
    • NSC30150
    • 2-(acetyloxy)-1-(phenoxymethyl)ethyl acetate
    • ZL62PTX2EN
    • 1, 3-phenoxy-, diacetate
    • NSC-30150
    • MFUHTALWGBAVOL-UHFFFAOYSA-N
    • CaC2, Calcium acetylide
    • Inchi: InChI=1S/C13H16O5/c1-10(14)16-8-13(18-11(2)15)9-17-12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3
    • InChI Key: MFUHTALWGBAVOL-UHFFFAOYSA-N
    • SMILES: CC(=O)OCC(COC1=CC=CC=C1)OC(=O)C

Computed Properties

  • Exact Mass: 252.09978
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.2380 (rough estimate)
  • Boiling Point: 355.44°C (rough estimate)
  • Refractive Index: 1.4825 (estimate)
  • PSA: 61.83

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